Cas no 679412-76-1 (2-Butyl-4-chloro-5-benzyloxymethyl-1H-imidazole)

• Product Name: 2-Butyl-4-chloro-5-benzyloxymethyl-1H-imidazole
• CAS No: 679412-76-1
• MF: C₁₅H₁₉ClN₂O
• MW: 278.777162790298
• CID: 967930
• PubChem ID: 11558193
• Update Time: 2025-04-19

2-Butyl-4-chloro-5-benzyloxymethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-4-chloro-5-benzyloxymethyl-1H-imidazole
• 2-butyl-4-chloro-5-(phenylmethoxymethyl)-1H-imidazole
• BPRFBRRGRCRQCZ-UHFFFAOYSA-N
• AKOS030255247
• SCHEMBL6703361
• 679412-76-1
• FT-0664008
• DTXSID30468578

• Inchi： 1S/C15H19ClN2O/c1-2-3-9-14-17-13(15(16)18-14)11-19-10-12-7-5-4-6-8-12/h4-8H,2-3,9-11H2,1H3,(H,17,18)
• InChI Key： BPRFBRRGRCRQCZ-UHFFFAOYSA-N
• SMILES： ClC1=C(COCC2C=CC=CC=2)NC(CCCC)=N1

Computed Properties

• Exact Mass: 278.11900
• Monoisotopic Mass: 278.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91000
• LogP: 4.12250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers